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Compound of Interest

Compound Name: Pgam1-IN-1

Cat. No.: B2657809

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pgam1-IN-1 is a small molecule inhibitor of Phosphoglycerate Mutase 1 (PGAM1), a key
enzyme in the glycolytic pathway. PGAM1 catalyzes the conversion of 3-phosphoglycerate (3-
PG) to 2-phosphoglycerate (2-PG). In many cancer cells, PGAML1 is upregulated and plays a
crucial role in coordinating glycolysis and anabolic biosynthesis to support rapid cell
proliferation and tumor growth. Inhibition of PGAM1 with Pgam1-IN-1 can lead to a decrease in
glycolysis, induction of apoptosis, and suppression of tumor cell growth, making it a valuable
tool for cancer research and drug development.

These application notes provide detailed protocols for utilizing Pgam1-IN-1 in various in vitro
assays to assess its biological effects on cancer cells.

Data Presentation
Table 1: In Vitro Efficacy of Pgam1-IN-1
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Parameter Value Cell Line Assay Reference
IC50 (PGAM1 Enzyme
- 6.4 uM - - [1]
Inhibition) Inhibition Assay
H1299 (Non- o
IC50 (Cell Cell Proliferation
) ) 141 +1.9 pM small cell lung [1]
Proliferation) ) Assay
carcinoma)

Note: IC50 values can vary between different cell lines and experimental conditions. It is
recommended to perform a dose-response curve to determine the optimal concentration for
your specific assay.

Signaling Pathways

PGAML1 is a central enzyme in glycolysis and its inhibition by Pgam1-IN-1 has significant
effects on cellular metabolism and related signaling pathways. The primary mechanism of
action is the disruption of the glycolytic flux, leading to an accumulation of the substrate 3-
phosphoglycerate (3-PG) and a depletion of the product 2-phosphoglycerate (2-PG). This
metabolic shift impacts major signaling pathways that are often dysregulated in cancer, such as
the PISK/Akt/mTOR and Wnt/(3-catenin pathways.[2][3]
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Caption: Pgam1-IN-1 inhibits the conversion of 3-PG to 2-PG, disrupting glycolysis.
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The inhibition of PGAM1 can also impact major oncogenic signaling pathways:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Pgam1-IN-1 for In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2657809#optimal-concentration-of-pgam1-in-1-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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